Cas no 2228932-62-3 ((3,5-dichloropyridin-4-yl)methyl sulfamate)

• Product Name: (3,5-dichloropyridin-4-yl)methyl sulfamate
• CAS No: 2228932-62-3
• MF: C₆H₆Cl₂N₂O₃S
• MW: 257.094438076019
• CID: 5838220
• PubChem ID: 165658920
• Update Time: 2025-06-08

(3,5-dichloropyridin-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloropyridin-4-yl)methyl sulfamate
• 2228932-62-3
• EN300-1988609

• Inchi： 1S/C6H6Cl2N2O3S/c7-5-1-10-2-6(8)4(5)3-13-14(9,11)12/h1-2H,3H2,(H2,9,11,12)
• InChI Key： LVTFLBXYPQHRGF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1COS(N)(=O)=O)Cl

Computed Properties

• Exact Mass: 255.9476186g/mol
• Monoisotopic Mass: 255.9476186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.7Ų

Additional information on (3,5-dichloropyridin-4-yl)methyl sulfamate

Introduction to (3,5-dichloropyridin-4-yl)methyl sulfamate (CAS No. 2228932-62-3)

(3,5-dichloropyridin-4-yl)methyl sulfamate (CAS No. 2228932-62-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to (3,5-dichloropyridin-4-yl)methyl sulfamate.

Chemical Structure and Properties

(3,5-dichloropyridin-4-yl)methyl sulfamate is a derivative of pyridine, a heterocyclic aromatic compound. The molecule consists of a pyridine ring substituted with two chlorine atoms at the 3 and 5 positions and a methyl sulfamate group at the 4 position. The presence of these functional groups imparts unique chemical and physical properties to the compound. The molecular formula of (3,5-dichloropyridin-4-yl)methyl sulfamate is C₇H₆Cl₂N₂O₃S, with a molecular weight of approximately 261.04 g/mol.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

Synthesis Methods

The synthesis of (3,5-dichloropyridin-4-yl)methyl sulfamate involves several well-defined steps. One common approach is the reaction of 3,5-dichloro-4-pyridinemethanol with sulfuric acid to form the corresponding sulfate ester, followed by treatment with ammonia to yield the desired sulfamate derivative. This method has been optimized to achieve high yields and purity levels.

Alternative synthetic routes have also been explored to improve efficiency and reduce environmental impact. For instance, green chemistry principles have been applied to develop more sustainable methods using catalysts and milder reaction conditions. These advancements not only enhance the practicality of large-scale production but also align with the growing emphasis on environmentally friendly practices in chemical synthesis.

Biological Activities and Therapeutic Potential

(3,5-dichloropyridin-4-yl)methyl sulfamate has demonstrated significant biological activities that make it a promising candidate for various therapeutic applications. One of its key properties is its ability to inhibit specific enzymes involved in disease pathways. For example, studies have shown that it can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, (3,5-dichloropyridin-4-yl)methyl sulfamate has also exhibited potent anti-inflammatory effects. Research conducted on animal models has demonstrated its ability to reduce inflammation markers and alleviate symptoms in conditions such as arthritis and colitis. These findings suggest that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to existing treatments.

Clinical Trials and Future Prospects

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of (3,5-dichloropyridin-4-yl)methyl sulfamate. Early-phase clinical trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These trials are ongoing, and further data will be crucial in determining its potential as a therapeutic agent.

Beyond its immediate applications in treating inflammatory diseases and cancer, researchers are exploring other potential uses for (3,5-dichloropyridin-4-yl)methyl sulfamate. For instance, preliminary studies suggest that it may have neuroprotective properties that could be beneficial in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, (3,5-dichloropyridin-4-yl)methyl sulfamate (CAS No. 2228932-62-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, it is anticipated that this compound will play a significant role in advancing medical treatments for various diseases.